Cas no 2229416-11-7 (N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine)

• Product Name: N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine
• CAS No: 2229416-11-7
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5943618
• PubChem ID: 165868463
• Update Time: 2025-05-23

N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine
• 2229416-11-7
• N-methyl-1-{[3-(propan-2-yl)phenyl]methyl}cyclopropan-1-amine
• EN300-1755581

• Inchi： 1S/C14H21N/c1-11(2)13-6-4-5-12(9-13)10-14(15-3)7-8-14/h4-6,9,11,15H,7-8,10H2,1-3H3
• InChI Key： OKTNKSDPVXNZMZ-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=CC=C(C(C)C)C=2)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine

Recent Advances in the Study of N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine (CAS: 2229416-11-7)

N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine (CAS: 2229416-11-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring structure and isopropylphenylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of interest in recent research has been the compound's interaction with neurotransmitter systems, particularly its affinity for monoamine transporters. Preliminary in vitro studies suggest that N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine exhibits selective inhibition of serotonin and norepinephrine reuptake, making it a potential candidate for the treatment of mood disorders such as depression and anxiety. These findings are supported by molecular docking simulations that highlight the compound's ability to bind with high specificity to the active sites of these transporters.

In addition to its neurological effects, recent investigations have explored the compound's potential as an anti-inflammatory agent. Studies utilizing murine models of inflammation have demonstrated that N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine significantly reduces pro-inflammatory cytokine levels, suggesting a possible role in the management of chronic inflammatory conditions. The compound's ability to modulate NF-κB signaling pathways has been identified as a likely mechanism underlying these effects.

Another significant development in the study of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution characteristics, with good oral bioavailability and a half-life that supports once-daily dosing. These properties, combined with a relatively clean safety profile in preliminary toxicity studies, position the compound as a strong candidate for further clinical development.

Despite these promising findings, challenges remain in the development of N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine. Current research is addressing issues related to metabolic stability and potential drug-drug interactions. Recent synthetic chemistry efforts have focused on developing analogs with improved metabolic profiles while maintaining the compound's therapeutic efficacy. These efforts have yielded several promising derivatives that are currently undergoing preclinical evaluation.

Looking forward, the research community anticipates that ongoing and future studies will further elucidate the full therapeutic potential of N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine. With its unique chemical structure and multifaceted biological activities, this compound represents an exciting avenue for drug discovery in multiple therapeutic areas. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for its successful translation into clinical applications.